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Compound of Interest

2-Cyano-5-hydroxy-N,N-
Compound Name:
dimethylbenzamide

Cat. No.: B14833058

Get Quote

Executive Summary

2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) is a functionalized
benzamide derivative often encountered as a synthetic intermediate or degradation impurity in

the development of benzoxaborole drugs (e.g., Crisaborole) and isoindolinone-based
pharmacophores.[1][2][3]

Its mass spectral behavior is governed by two competing mechanistic pillars: the ortho-effect
between the cyano and amide moieties, and the phenolic degradation characteristic of the 5-
hydroxy substitution. Understanding these pathways is critical for distinguishing this compound
from structural isomers (e.g., 4-hydroxy variants) during LC-MS/MS profiling.[1][2]
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Property Detail

Formula

Monoisotopic Mass 190.0742 Da
Precursor lon 191.0815 m/z

Key Fragment lons 146.02, 118.03, 91.05
Primary lonization ESI (+)

Experimental Methodology

To replicate the fragmentation data described below, the following high-resolution quadrupole
time-of-flight (Q-TOF) parameters are recommended. This protocol ensures the preservation of
labile phenolic protons while inducing sufficient internal energy for skeletal rearrangement.

Instrumental Parameters (ESI-QTOF)

 lonization Mode: Electrospray lonization (ESI), Positive Mode.[4][5]

Capillary Voltage: 3.5 kV (Optimized for amide protonation).

Cone Voltage: 30 V (Low enough to prevent in-source fragmentation of the nitrile).

Collision Energy (CE): Stepped ramp (10—40 eV).

o Rationale: Low CE (10-15 eV) isolates the amide cleavage. High CE (>30 eV) is required
to drive the phenolic CO loss and ring opening.

Source Temperature: 120°C.

Desolvation Gas: Nitrogen, 800 L/hr at 350°C.

Fragmentation Pathway Analysis

The fragmentation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide is distinct due to the
"Ortho-Effect,” where the spatial proximity of the 2-cyano group and the 1-amide group

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mdpi.com/1420-3049/28/18/6510
https://arabjchem.org/rapid-analysis-of-flavonoids-based-on-spectral-library-development-in-positive-ionization-mode-using-lc-hr-esi-ms-ms/
https://www.benchchem.com/product/b14833058/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-fragmentation-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14833058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

facilitates cyclization.[1][2]

Primary Pathway: Amide Cleavage & Ortho-Cyclization

Upon collisional activation, the protonated molecular ion (

191) undergoes a characteristic loss of the dimethylamine moiety. Unlike simple amides that
lose the radical

, ortho-cyano benzamides typically eliminate neutral dimethylamine (
, 45 Da) via a rearrangement driven by the nitrile nitrogen.

e Step 1: Dimethylamine Elimination (

191
146)

o Mechanism: The amide carbonyl oxygen or the nitrile nitrogen acts as a nucleophile. The
expulsion of neutral dimethylamine yields a stable, cyclized cation—likely an
oxoisoindolinyl cation or a cyano-acylium species.

o Observation: This is the base peak at moderate collision energies (20 eV).

Secondary Pathway: Phenolic Degradation

The presence of the 5-hydroxy group introduces a pathway absent in non-hydroxylated
analogues.

e Step 2: Carbon Monoxide Loss (
146

118)

o Mechanism: Phenolic compounds typically lose CO (28 Da) via ring contraction
(cyclopentadienyl cation formation). In this scaffold, the loss occurs from the core benzene
ring, reducing the
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146 ion to
118.

o Significance: This transition is diagnostic for the hydroxy substitution.

Tertiary Pathway: Aromatization[1][2]
o Step 3: Nitrile/Ring Cleavage (

118

91)

o Mechanism: Further fragmentation leads to the loss of HCN (27 Da) or skeletal
rearrangement to form a tropylium-like ion (

) or a related phenolic carbocation at

91.

Comparative Analysis: Product vs. Alternatives

To validate the identity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, it must be compared
against its non-hydroxylated analogue (2-Cyano-N,N-dimethylbenzamide) and structural
isomers.[1][2]

Comparison Table
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2-Cyano-5-hydroxy-

2-Cyano-N,N-
N,N- _ _ Isomer (4-Hydroxy
Feature ] ] dimethylbenzamide )
dimethylbenzamide variant)
(Analogue)
(Target)
Precursor (
191.08 175.09 191.08
)
146 (Loss of 130 (Loss of
Base Fragment 146
) )
Secondary Fragment 118 (Loss of CO) 103 (Loss of HCN) 118
_ Similar (Requires
) ] Earlier (More Polar )
Retention Time Later (Less Polar) high-res MS/MS to
due to -OH) o
distinguish)
Strong (Facile
Ortho-Effect Strong Strong

cyclization)

Key Differentiator

The Loss of CO (

28 Da) is the "fingerprint" of the hydroxy group. The non-hydroxy analogue (2-Cyano-N,N-
dimethylbenzamide) cannot lose CO from the ring; it instead loses HCN (27 Da) from the nitrile
group.

e Target:

e Analogue:

Visualization of Fragmentation Pathways[4][6][7][8]
[9]

The following diagram illustrates the competing pathways, highlighting the critical Ortho-Effect
cyclization.
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Cyclized Cation
(Isoindolinone-like)
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Green: Primary Diagnostic lon Yellow: Secondary Confirmation

Mechanism Key

Click to download full resolution via product page

Caption: ESI(+) Fragmentation pathway of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

showing the dominant ortho-cyclization followed by phenolic CO loss.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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